2-(3,4-Dichlorostyryl)-1-methylquinolin-1-ium iodide

• IUPAC Name: 2-[(E)-2-(3,4-dichlorophenyl)ethenyl]-1-methylquinolin-1-ium;iodide
• InChI: InChI=1S/C18H14Cl2N.HI/c1-21-15(10-8-14-4-2-3-5-18(14)21)9-6-13-7-11-16(19)17(20)12-13;/h2-12H,1H3;1H/q+1;/p-1/b9-6+
• InChI Key: GJUKMKRKQZVHSR-MLBSPLJJSA-M
• Canonical SMILES: C[N+]1=C(C=CC2=CC=CC=C21)C=CC3=CC(=C(C=C3)Cl)Cl.[I-]
• Isomeric SMILES: C[N+]1=C(C=CC2=CC=CC=C21)/C=C/C3=CC(=C(C=C3)Cl)Cl.[I-]
• Molecular Formula: C18H14Cl2IN
• Molecular Weight: 442.1 g/mol

Description

2-(3,4-Dichlorostyryl)-1-methylquinolin-1-ium iodide, also known as DCMQI, is a fluorescent dye that is widely used in scientific research. This compound is highly valued for its ability to label and track biological molecules, such as proteins and DNA, in living cells. In

Scientific Research Applications

Synthesis and Structural Analysis

• A solvent-free “one-pot” synthetic approach to quinolinium salts, including derivatives similar to 2-(3,4-Dichlorostyryl)-1-methylquinolin-1-ium iodide, was reported, showcasing a method to obtain these compounds in highly pure form (Deligeorgiev, Gadjev, & Kurutos, 2015).

Reactions and Derivatives

• Research on similar quinoline compounds indicates they can undergo various reactions, including N-alkylation and condensation with other compounds, to form structurally diverse derivatives (Campaigne & Hutchinson, 1970).

Application in Halogenation Processes

• A study demonstrated the successful halogenation of methylquinolines, a process relevant to the modification of compounds like 2-(3,4-Dichlorostyryl)-1-methylquinolin-1-ium iodide (Xie & Li, 2014).

Metal-Free Synthesis Methods

• Metal-free, efficient synthesis methods for similar quinolines have been developed, showing potential for environmentally friendly production techniques (Le, Yasuoka, Asahara, & Nishiwaki, 2016).

Antimicrobial Applications

• Certain methylquinoline derivatives, which are structurally similar to the compound , have shown promise as antimicrobial agents (Basavaraju, Naik, & Prabhakara, 2007).

Biological Activity and Molecular Probing

• Similar quinolinium compounds have been utilized in biological studies, such as for staining mitochondria in cells, indicating potential application in biomedical research (Chen et al., 2018).